Cas no 2138548-65-7 ((6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide)

• Product Name: (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide
• CAS No: 2138548-65-7
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 4641305
• Update Time: 2025-06-07

(6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide

• Inchi： 1S/C7H15NO4S/c1-7(2)5-11-3-6(12-7)4-13(8,9)10/h6H,3-5H2,1-2H3,(H2,8,9,10)
• InChI Key： MZMSABAZKJMOAD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)COCC1CS(N)(=O)=O

Additional information on (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide

Recent Advances in the Study of (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide (CAS: 2138548-65-7)

The compound (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide (CAS: 2138548-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique dioxane ring structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. Researchers have demonstrated that (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. This finding suggests its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent preclinical studies have highlighted the compound's anticancer potential. Investigations into its effects on various cancer cell lines, including breast and lung cancer, have revealed its ability to induce apoptosis and inhibit cell proliferation. These effects are believed to be mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. Further research is underway to explore its efficacy in combination therapies and its potential to overcome drug resistance in cancer treatment.

The synthetic optimization of (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide has also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthesis routes, reducing the use of hazardous reagents and improving overall yields. These improvements are critical for scaling up production and facilitating further clinical evaluation of the compound.

Pharmacokinetic studies have provided valuable insights into the compound's bioavailability, metabolism, and excretion profiles. Early findings indicate that (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide exhibits favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for oral administration. However, further studies are needed to assess its safety profile and potential drug-drug interactions in human subjects.

In conclusion, the recent advancements in the study of (6,6-dimethyl-1,4-dioxan-2-yl)methanesulfonamide (CAS: 2138548-65-7) underscore its potential as a multifaceted therapeutic agent. Its dual anti-inflammatory and anticancer properties, coupled with improvements in synthetic methodologies and pharmacokinetic characteristics, position it as a promising candidate for future drug development. Ongoing research efforts are expected to further elucidate its therapeutic mechanisms and expand its clinical applications.